![molecular formula C11H13NO B3356819 2-ethyl-1,2-dihydroisoquinolin-3(4H)-one CAS No. 69213-62-3](/img/structure/B3356819.png)
2-ethyl-1,2-dihydroisoquinolin-3(4H)-one
Overview
Description
2-ethyl-1,2-dihydroisoquinolin-3(4H)-one, also known as Edaravone, is a small molecule that has been widely studied for its potential therapeutic applications. It is a free radical scavenger that has been shown to have neuroprotective effects in various animal models of neurological disorders.
Mechanism of Action
The mechanism of action of 2-ethyl-1,2-dihydroisoquinolin-3(4H)-one is thought to involve its ability to scavenge free radicals and reduce oxidative stress. Free radicals are highly reactive molecules that can cause damage to cells and tissues by oxidizing lipids, proteins, and DNA. This compound can neutralize these free radicals and prevent them from causing further damage. Additionally, this compound has been shown to inhibit the production of pro-inflammatory cytokines and reduce the activation of microglia, which are immune cells that can cause neuronal damage in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models of neurological disorders. It can reduce oxidative stress, inflammation, and neuronal damage, as well as improve cognitive function and motor performance. Additionally, this compound can increase the levels of neurotrophic factors, such as brain-derived neurotrophic factor (BDNF), which are important for the survival and growth of neurons.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-ethyl-1,2-dihydroisoquinolin-3(4H)-one in lab experiments is its well-established synthesis method, which allows for the production of high-quality and pure this compound. Additionally, this compound has been extensively studied in animal models of neurological disorders, which provides a strong scientific basis for its potential therapeutic applications. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and there are still many unanswered questions regarding its safety and efficacy in humans.
Future Directions
There are many future directions for research on 2-ethyl-1,2-dihydroisoquinolin-3(4H)-one. One area of focus is on its potential therapeutic applications in humans, particularly in stroke, Alzheimer's disease, Parkinson's disease, and ALS. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in these diseases. Another area of focus is on understanding its mechanism of action and identifying new targets for its therapeutic applications. Additionally, there is a need for further research on the safety and efficacy of this compound, particularly in long-term use and in combination with other drugs.
Scientific Research Applications
2-ethyl-1,2-dihydroisoquinolin-3(4H)-one has been extensively studied for its potential therapeutic applications in various neurological disorders, including stroke, Alzheimer's disease, Parkinson's disease, and amyotrophic lateral sclerosis (ALS). In animal models of these diseases, this compound has been shown to have neuroprotective effects by reducing oxidative stress, inflammation, and neuronal damage. It has also been shown to improve cognitive function and motor performance in these animals.
properties
IUPAC Name |
2-ethyl-1,4-dihydroisoquinolin-3-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO/c1-2-12-8-10-6-4-3-5-9(10)7-11(12)13/h3-6H,2,7-8H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DKBCPXMRPHRJAB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2=CC=CC=C2CC1=O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40512915 | |
Record name | 2-Ethyl-1,4-dihydroisoquinolin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
69213-62-3 | |
Record name | 2-Ethyl-1,4-dihydroisoquinolin-3(2H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40512915 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.